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Compound of Interest

Compound Name: 2-Ethyl-3-methylbut-1-ene

Cat. No.: B13780073

The molecular weight of 2-Ethyl-3-methylbut-1-ene is approximately 98.19 g/mol . This value
is derived from its chemical formula, C7H14, which identifies the molecule as an isomer of
heptene.[1][2][3][4] The calculation is based on the sum of the atomic weights of its constituent
atoms.

Determination of Molecular Formula

The systematic name 2-Ethyl-3-methylbut-1-ene defines the structure of the molecule. It
indicates a four-carbon (butane) backbone with a double bond starting at the first carbon (but-
1-ene). An ethyl group (-C2H5) is attached to the second carbon, and a methyl group (-CH3) is
attached to the third carbon.

A detailed count of the atoms in this structure reveals:
e Carbon (C): 7 atoms

e Hydrogen (H): 14 atoms

This gives the molecular formula C7H14.[1][2][3]

Calculation of Molecular Weight

The molecular weight is calculated using the atomic weights of carbon and hydrogen. The
standard atomic weight of carbon is approximately 12.011 u, and for hydrogen, it is
approximately 1.008 u.[5][6]
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The calculation is as follows:

(Number of Carbon Atoms x Atomic Weight of Carbon) + (Number of Hydrogen Atoms x Atomic
Weight of Hydrogen) (7 x 12.011 u) + (14 x 1.008 u) = 84.077 u + 14.112 u=98.189 u

This value is commonly expressed in grams per mole ( g/mol ) for molar mass. Various sources
confirm the molecular weight to be in the range of 98.1861 to 98.190 g/mol .[1][2][3][7]1[8][9]

Summary of Physicochemical Data

For clarity and easy reference, the key quantitative data for 2-Ethyl-3-methylbut-1-ene is
summarized in the table below.

Property Value Reference
Molecular Formula C7H14 [112][3][8]
Molecular Weight 98.1861 g/mol [31[8][10]
Exact Mass 98.10955 u [2]

CAS Registry Number 7357-93-9 [1112][3]
Density 0.704 g/cm? [2]

Boiling Point 85.1°C at 760 mmHg [2]

Note: The request for detailed experimental protocols and signaling pathway diagrams is not
applicable to the determination of a compound's molecular weight, which is a fundamental
calculation based on its chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13780073#2-ethyl-3-methylbut-1-ene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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